3,3,5,5-Tetramethylpiperidine-2,6-dione

• CAS No.: 1200-26-6
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 3,3,5,5-tetramethylpiperidine-2,6-dione
• InChI: InChI=1S/C9H15NO2/c1-8(2)5-9(3,4)7(12)10-6(8)11/h5H2,1-4H3,(H,10,11,12)
• InChI Key: ONDLMOXZQBYACX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(=O)NC1=O)(C)C)C

Description

3,3,5,5-Tetramethylpiperidine-2,6-dione is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 2.6 g of tetramethylglutaric acid and 8.3 g of urea was stirred for 10 hours at 160° C. Into the reaction mixture was added water at 100° C., and the mixture was cooled to near room temperature. The mixture was extracted with ethyl acetate three times. The organic layers were washed with a saturated sodium chloride aqueous solution, dried over anhydrous magnesium sulfate and concentrated. The residue was subjected to silica gel column chromatography to obtain 2.3 g of 3,3,5,5-tetramethylpiperidin-2,6-dione.